Cas no 2172626-35-4 (5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid)

• Product Name: 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid
• CAS No: 2172626-35-4
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 5969897
• PubChem ID: 165876066
• Update Time: 2025-06-14

5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid
• 5-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-2-fluorobenzoic acid
• EN300-1530170
• 2172626-35-4

• Inchi： 1S/C27H23FN2O5/c1-16(25(31)30-17-10-11-24(28)22(14-17)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-12,14,23H,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b16-12+
• InChI Key： NOXQAWHYJDURBA-FOWTUZBSSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid

Recent Advances in the Study of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid (CAS: 2172626-35-4)

The compound 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid (CAS: 2172626-35-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorobenzoic acid moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, characterization, and biological activities, shedding light on its utility as a versatile building block in pharmaceutical research.

One of the key areas of interest is the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a temporary protecting group for amino acids, and its incorporation into this molecule enhances its applicability in peptide chain assembly. Researchers have demonstrated that 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid can be efficiently coupled to resin-bound peptides, enabling the synthesis of complex peptide sequences with high purity and yield. This advancement is particularly relevant for the development of peptide-based therapeutics, where precise control over sequence and structure is critical.

In addition to its utility in peptide synthesis, recent investigations have explored the biological activities of this compound. Preliminary in vitro studies have indicated that it may exhibit inhibitory effects on specific enzymatic targets, making it a potential candidate for drug discovery. For instance, its fluorobenzoic acid component has been linked to interactions with enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of inflammatory diseases. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and scalability, addressing previous challenges associated with its production. These advancements are expected to facilitate its broader adoption in both academic and industrial settings, enabling more extensive exploration of its applications.

Looking ahead, the potential of this compound extends beyond peptide synthesis and drug discovery. Its unique chemical properties make it a valuable tool for probing biological systems and developing new diagnostic agents. For example, its fluorescent properties, derived from the Fmoc group, could be leveraged in imaging applications to study cellular processes in real time. Such interdisciplinary applications highlight the versatility of this molecule and its potential to drive innovation in multiple areas of chemical biology and medicine.

In conclusion, the recent studies on 5-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-2-fluorobenzoic acid (CAS: 2172626-35-4) underscore its significance as a multifunctional compound in chemical biology and medicinal chemistry. Its applications in peptide synthesis, drug discovery, and diagnostic imaging demonstrate its broad utility and potential to contribute to advancements in these fields. Continued research efforts are expected to further unravel its capabilities and expand its use in both basic and applied sciences.